Cas no 1344077-79-7 (1-[(5-Bromothiophen-2-yl)methyl]azetidin-3-ol)

• Product Name: 1-[(5-Bromothiophen-2-yl)methyl]azetidin-3-ol
• CAS No: 1344077-79-7
• MF: C₈H₁₀BrNOS
• MW: 248.140100002289
• CID: 5057797
• Update Time: 2025-11-02

1-[(5-Bromothiophen-2-yl)methyl]azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(5-bromothiophen-2-yl)methyl]azetidin-3-ol
• 1-[(5-Bromothiophen-2-yl)methyl]azetidin-3-ol

• Inchi： 1S/C8H10BrNOS/c9-8-2-1-7(12-8)5-10-3-6(11)4-10/h1-2,6,11H,3-5H2
• InChI Key： VQKDUPHFJHCGGB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN2CC(C2)O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 1.7
• Topological Polar Surface Area: 51.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-[(5-Bromothiophen-2-yl)methyl]azetidin-3-ol

Comprehensive Guide to 1-[(5-Bromothiophen-2-yl)methyl]azetidin-3-ol (CAS No. 1344077-79-7): Properties, Applications, and Market Insights

1-[(5-Bromothiophen-2-yl)methyl]azetidin-3-ol (CAS No. 1344077-79-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a bromothiophene moiety with an azetidin-3-ol group, making it a versatile building block for drug discovery and advanced material synthesis. The presence of both bromine and hydroxyl functional groups provides multiple sites for further chemical modifications, enhancing its utility in various applications.

The growing interest in 1-[(5-Bromothiophen-2-yl)methyl]azetidin-3-ol is reflected in recent scientific literature and patent filings. Researchers are particularly intrigued by its potential as a pharmacophore in the development of novel therapeutic agents. The thiophene ring system is known for its bioisosteric properties, often used to improve drug-like characteristics such as metabolic stability and binding affinity. Meanwhile, the azetidine scaffold has emerged as a valuable motif in medicinal chemistry due to its conformational constraints and ability to modulate pharmacokinetic properties.

From a synthetic chemistry perspective, CAS 1344077-79-7 presents interesting challenges and opportunities. The compound's molecular weight of 248.13 g/mol and moderate polarity make it suitable for various organic synthesis applications. Its melting point and solubility characteristics have been carefully documented to facilitate laboratory handling and purification processes. These physicochemical properties are crucial for researchers exploring its potential in high-throughput screening or combinatorial chemistry approaches.

The pharmaceutical applications of 1-[(5-Bromothiophen-2-yl)methyl]azetidin-3-ol are particularly promising. Recent studies have investigated its use as a precursor for kinase inhibitors, with potential applications in oncology and inflammatory diseases. The compound's ability to serve as a molecular scaffold allows for the creation of diverse chemical libraries, enabling drug discovery programs to explore new chemical space. This aligns with current industry trends toward fragment-based drug design and targeted therapies.

In material science, the 5-bromothiophene component of this compound offers interesting possibilities for organic electronics applications. Researchers are exploring its potential in conductive polymers and organic semiconductors, particularly in the development of more efficient organic photovoltaic materials. The compound's electronic properties and ability to participate in cross-coupling reactions make it valuable for creating advanced materials with tailored properties.

The market for 1-[(5-Bromothiophen-2-yl)methyl]azetidin-3-ol has shown steady growth, driven by increasing R&D investments in both pharmaceutical and specialty chemical sectors. Suppliers typically offer this compound with high purity grades (>95% to >98%), catering to the stringent requirements of research laboratories. Pricing trends indicate moderate stability, with fluctuations primarily tied to raw material availability and demand from academic and industrial research institutions.

Quality control aspects of CAS 1344077-79-7 are critical for research applications. Reputable suppliers provide comprehensive analytical data including HPLC chromatograms, NMR spectra, and mass spectrometry results to verify compound identity and purity. These quality assurances are essential for researchers requiring reproducible results in their experiments, particularly in sensitive applications like biological screening or catalyst development.

Storage and handling recommendations for 1-[(5-Bromothiophen-2-yl)methyl]azetidin-3-ol typically suggest keeping the compound in a cool, dry environment, protected from light. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this material, including the use of appropriate personal protective equipment. These handling considerations are particularly important for researchers exploring its structure-activity relationships or conducting scale-up synthesis.

The future outlook for 1-[(5-Bromothiophen-2-yl)methyl]azetidin-3-ol appears promising, with several research groups investigating novel derivatives and applications. Its combination of heterocyclic components and functional group diversity positions it as a valuable tool for medicinal chemists and materials scientists alike. As research into targeted drug delivery and smart materials continues to advance, this compound is likely to play an increasingly important role in scientific innovation.

For researchers considering working with CAS 1344077-79-7, it's advisable to consult recent literature for the latest synthetic protocols and application studies. The compound's versatility ensures it remains relevant across multiple disciplines, from medicinal chemistry to materials engineering. As with any specialized chemical, establishing reliable supply channels and maintaining proper documentation are essential for successful research outcomes.